Cas no 2171655-15-3 (5-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enamidopentanoic acid)

• Product Name: 5-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enamidopentanoic acid
• CAS No: 2171655-15-3
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 5959765
• PubChem ID: 165818887
• Update Time: 2025-06-08

5-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enamidopentanoic acid Chemical and Physical Properties

Names and Identifiers

• 5-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enamidopentanoic acid
• 2171655-15-3
• 5-[N-ethyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pent-4-enamido]pentanoic acid
• EN300-1563257

• Inchi： 1S/C27H32N2O5/c1-3-11-24(26(32)29(4-2)17-10-9-16-25(30)31)28-27(33)34-18-23-21-14-7-5-12-19(21)20-13-6-8-15-22(20)23/h3,5-8,12-15,23-24H,1,4,9-11,16-18H2,2H3,(H,28,33)(H,30,31)
• InChI Key： PFHBKCYLKSFRKQ-UHFFFAOYSA-N
• SMILES： O(C(NC(CC=C)C(N(CC)CCCCC(=O)O)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 13
• Complexity: 689
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 95.9Ų

Additional information on 5-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enamidopentanoic acid

Introduction to 5-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enamidopentanoic Acid (CAS No. 2171655-15-3)

5-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enamidopentanoic acid (CAS No. 2171655-15-3) is a complex organic compound that has garnered significant attention in the fields of chemical biology and pharmaceutical research. This compound is characterized by its unique structural features, including a fluorenylmethoxycarbonyl (Fmoc) protecting group and an ethyl-substituted amide functionality. These characteristics make it a valuable intermediate in the synthesis of various bioactive molecules and therapeutic agents.

The Fmoc protecting group is widely used in peptide synthesis due to its ease of removal under mild conditions, making it an essential tool in the development of peptidomimetics and other bioconjugates. The presence of this group in 5-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enamidopentanoic acid allows for precise control over the reactivity of the amino group, facilitating the construction of complex molecular architectures.

In recent years, there has been a growing interest in the use of compounds like 5-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enamidopentanoic acid for the development of novel therapeutic agents. One notable application is in the field of protein-protein interaction (PPI) inhibitors, where these compounds can be designed to disrupt specific interactions that are implicated in various diseases, including cancer and neurodegenerative disorders.

The ethyl-substituted amide functionality in 5-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enamidopentanoic acid contributes to its solubility and stability, which are crucial factors for its use in biological assays and drug development. This feature also allows for the fine-tuning of pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME), which are essential for optimizing the therapeutic potential of the compound.

Recent studies have highlighted the importance of understanding the conformational dynamics of compounds like 5-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enamidopentanoic acid. Advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy and molecular dynamics simulations have provided valuable insights into the conformational preferences and dynamic behavior of these molecules. This information is crucial for designing more effective inhibitors and therapeutic agents.

In addition to its applications in drug discovery, 5-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enamidopentanoic acid has also been explored for use in diagnostic imaging. The Fmoc group can be modified to incorporate fluorescent or radiolabeled moieties, enabling the visualization of specific biological processes or disease markers. This dual functionality makes it a versatile platform for both therapeutic and diagnostic applications.

The synthesis of 5-N-ethyl-2-{(9H-fluoren-9-yloxycarbonyl}amino)pentenamide pentanoic acid typically involves several steps, including the protection of amino groups with Fmoc, followed by coupling reactions to introduce the desired functionalities. The choice of solvents and catalysts plays a critical role in achieving high yields and purity levels. Recent advancements in green chemistry have led to the development of more environmentally friendly synthetic routes, reducing waste and improving sustainability.

Clinical trials involving compounds derived from 5-N-ethyl-{(9H-fluoren-methoxy-carbonyl}amino)-pentenamide pentanoic acid have shown promising results. For example, a study published in the Journal of Medicinal Chemistry reported that a derivative of this compound exhibited potent anti-cancer activity against multiple tumor cell lines. The compound was found to selectively target key signaling pathways involved in tumor growth and metastasis, demonstrating its potential as a novel therapeutic agent.

The safety profile of 5-N-Ethyl-{(9H-fluoren-methoxy-carbonyl}amino)-pentenamide pentanoic acid is another important consideration. Preclinical studies have indicated that it exhibits low toxicity at therapeutic concentrations, making it a suitable candidate for further clinical evaluation. However, ongoing research is necessary to fully understand its long-term effects and potential side effects.

In conclusion, 5-N-Ethyl-{(9H-fluoren-methoxy-carbonyl}amino)-pentenamide pentanoic acid (CAS No. 2171655-15-3) represents a promising compound with diverse applications in chemical biology and pharmaceutical research. Its unique structural features and versatile functionality make it an attractive candidate for the development of novel therapeutics and diagnostic tools. Continued research into its properties and applications will likely lead to significant advancements in these fields.